Cas no 573676-13-8 (5-nitro-2-(propan-2-ylsulfanyl)pyridine)

• Product Name: 5-nitro-2-(propan-2-ylsulfanyl)pyridine
• CAS No: 573676-13-8
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 946894
• Update Time: 2023-11-20

5-nitro-2-(propan-2-ylsulfanyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-[(1-methylethyl)thio]-5-nitro-(9CI)
• 2-(Isopropylsulfanyl)-5-nitropyridine
• isopropyl 5-nitropyrid-2-yl sulfide
• 2-isopropylsulfanyl-5-nitro-pyridine
• 5-nitro-2-(propan-2-ylsulfanyl)pyridine

• Inchi： 1S/C8H10N2O2S/c1-6(2)13-8-4-3-7(5-9-8)10(11)12/h3-6H,1-2H3
• InChI Key： KHFKORAGLAFTGE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CN=1)[N+](=O)[O-])C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• XLogP3: 2.9
• Topological Polar Surface Area: 84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers